Cas no 2171918-49-1 (1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2171918-49-1
• MF: C₁₀H₁₈N₄OS
• MW: 242.341120243073
• CID: 5567251
• PubChem ID: 165596012
• Update Time: 2025-10-28

1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• EN300-1596753
• 1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide
• 2171918-49-1

• Inchi： 1S/C10H18N4OS/c1-3-4-6-14-8(5-7-15-2)9(10(11)16)12-13-14/h3-7H2,1-2H3,(H2,11,16)
• InChI Key： RCSXMDHOKCOSAK-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CCOC)N(CCCC)N=N1)N

Computed Properties

• Exact Mass: 242.12013238g/mol
• Monoisotopic Mass: 242.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98Ų

Additional information on 1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide

Introduction to CAS No. 2171918-49-1: 1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide

The compound with CAS No. 2171918-49-1, known as 1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing one sulfur and two nitrogen atoms. The presence of the triazole moiety further enhances its reactivity and potential applications in various chemical reactions.

The structure of this compound is characterized by a carbothioamide group attached to the triazole ring. The substituents on the triazole ring include a butyl group and a methoxyethyl group, which contribute to its unique chemical properties. The butyl group provides steric bulk, while the methoxyethyl group introduces electron-donating effects, making this compound versatile for different chemical transformations.

Recent studies have highlighted the potential of this compound in the synthesis of advanced materials. For instance, researchers have explored its use in the development of coordinate covalent network polymers, where the triazole moiety acts as a key building block for cross-linking. These polymers exhibit exceptional mechanical properties and thermal stability, making them suitable for high-performance applications in aerospace and automotive industries.

In addition to its role in polymer chemistry, this compound has also been investigated for its catalytic properties. The sulfur atom in the carbothioamide group can act as a Lewis base, facilitating various catalytic reactions such as olefin polymerization and epoxide ring-opening reactions. These findings underscore its potential as a versatile catalyst in organic synthesis.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the triazole ring followed by functionalization with the desired substituents. Recent advancements in click chemistry have enabled more efficient and selective methods for constructing such complex molecules. For example, copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been employed to synthesize derivatives of this compound with high yields and excellent regioselectivity.

Beyond its chemical applications, this compound has also found relevance in biological systems. Studies have shown that certain derivatives of this molecule exhibit antimicrobial activity against pathogenic bacteria and fungi. This property makes it a promising candidate for drug discovery efforts targeting infectious diseases.

In conclusion, CAS No. 2171918-49-1 represents a versatile and multifunctional compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers in organic chemistry, materials science, and pharmacology. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.